Cas no 919836-45-6 (1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine)

• Product Name: 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine
• CAS No: 919836-45-6
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 4665059
• Update Time: 2025-06-12

1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-methyl-N-2-propyn-1-yl-
• 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine

• Inchi： 1S/C9H16N2/c1-3-6-10-9-4-7-11(2)8-5-9/h1,9-10H,4-8H2,2H3
• InChI Key： HUOBAQJEADYYMG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NCC#C)CC1

Additional information on 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine

Comprehensive Overview of 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine (CAS No. 919836-45-6): Properties, Applications, and Industry Insights

The compound 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine (CAS No. 919836-45-6) is a specialized organic molecule featuring a piperidine core modified with a methyl group at the 1-position and a prop-2-yn-1-yl substituent on the nitrogen at the 4-position. This unique structure has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both amine and alkyne functional groups enables diverse reactivity, making it valuable for click chemistry applications and targeted drug design.

Recent trends in drug discovery highlight the growing demand for nitrogen-containing heterocycles, particularly piperidine derivatives, owing to their bioavailability and structural adaptability. Researchers frequently search for "CAS 919836-45-6 supplier" or "1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine synthesis" to explore its role in developing CNS-targeting therapeutics or catalytic ligands. The compound's alkyne moiety also aligns with the rising interest in bioorthogonal chemistry, a technique widely used in bioconjugation and diagnostic probe development.

From a synthetic chemistry perspective, 919836-45-6 exemplifies the strategic incorporation of terminal alkyne groups for Huisgen cycloaddition reactions. This property is frequently queried in forums discussing "how to modify piperidine scaffolds" or "best practices for alkyne-amine coupling." Its stability under physiological pH conditions further enhances its utility in prodrug formulations, a hot topic in precision medicine circles.

Environmental and regulatory considerations are increasingly shaping compound selection. 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine is often compared to other low-molecular-weight amines in terms of green chemistry metrics, with researchers evaluating its atom economy and potential for solvent-free synthesis. These aspects resonate with the broader push toward sustainable chemical manufacturing, as reflected in searches for "eco-friendly heterocycle synthesis."

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, particularly for verifying the regioselectivity of the N-alkylation step. Laboratories frequently seek "CAS 919836-45-6 spectroscopic data" to establish quality control protocols, underscoring the importance of standardized reference materials in industrial applications.

In material science, the 919836-45-6 structure has shown promise as a building block for functional polymers, with its dual functionality enabling crosslinking or post-polymerization modifications. This aligns with emerging interests in "smart polymer design" and "responsive hydrogel systems," where tunable amine-alkyne chemistry can dictate material properties.

The commercial landscape for 1-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine reflects niche demand, with procurement inquiries often specifying "high-purity 919836-45-6 for research" or "custom derivatization services." Suppliers increasingly emphasize structure-activity relationship (SAR) support, catering to teams investigating structure-based drug design or enzyme inhibition mechanisms.

Future directions may see expanded use of this compound in combinatorial chemistry libraries, particularly for targets like GPCRs or kinases. Its balanced lipophilicity profile (predicted LogP ~1.2) makes it attractive for blood-brain barrier penetration studies, a recurring theme in queries about "CNS drug scaffolds 2024." Ongoing optimization of its synthetic routes continues to be an active area of process chemistry research.